Cas no 105544-83-0 (3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-4-oxobutanoate)

• Product name: 3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-4-oxobutanoate
• CAS No: 105544-83-0
• MF: C₁₄H₁₇O₆-
• MW: 281.28118
• CID: 1155008
• PubChem ID: 71317682

3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-4-oxobutanoate
• DTXSID80747946
• AKOS030239602
• 105544-83-0

• Inchi： InChI=1S/C14H18O6/c1-18-11-5-4-9(7-12(11)19-2)6-10(8-13(15)16)14(17)20-3/h4-5,7,10H,6,8H2,1-3H3,(H,15,16)/p-1
• InChI Key： DPKYOILHCYHSCU-UHFFFAOYSA-M
• SMILES： COC1=C(C=C(C=C1)CC(CC(=O)[O-])C(=O)OC)OC

Computed Properties

• Exact Mass: 281.10251
• Monoisotopic Mass: 281.10251326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.89